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Compound of Interest

Compound Name:

Ethyl 1-

aminocyclopropanecarboxylate

hydrochloride

Cat. No.: B556856 Get Quote

Essential Safety and Handling Guide: Ethyl 1-
aminocyclopropanecarboxylate hydrochloride
This guide provides immediate, essential safety and logistical information for handling Ethyl 1-
aminocyclopropanecarboxylate hydrochloride in a laboratory setting. The following

procedural steps are designed to ensure the safety of researchers, scientists, and drug

development professionals.

Hazard Identification and Classification
Ethyl 1-aminocyclopropanecarboxylate hydrochloride is classified with the following

hazards:
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Hazard Class
GHS Hazard
Statement

Signal Word Pictogram

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed[1][2]
Warning GHS07

Skin Irritation

(Category 2)

H315: Causes skin

irritation[1][3][4][5]
Warning GHS07

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation[3][4][5]
Warning GHS07

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

H335: May cause

respiratory irritation[3]

[4][5]

Warning GHS07

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Ethyl 1-
aminocyclopropanecarboxylate hydrochloride to minimize exposure and ensure personal

safety.[3][4][5]

Protection Type Specification Rationale

Eye/Face Protection
Chemical safety glasses or

goggles.[3]

Protects against dust particles

and splashes that can cause

serious eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., Chloroprene rubber, ≥

0.5 mm thickness). Lab coat.

Prevents skin contact which

can cause irritation.[6]

Respiratory Protection

Use a dust mask (e.g., N95 or

P1). For higher exposure, use

a respirator with appropriate

cartridges (e.g., OV/AG/P99 or

ABEK-P2).[3]

Minimizes inhalation of dust

which can cause respiratory

tract irritation.
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Operational Plan: Step-by-Step Handling
Procedures
Engineering Controls and Preparation

Ventilation: Always handle Ethyl 1-aminocyclopropanecarboxylate hydrochloride in a

well-ventilated area. A chemical fume hood is recommended to control exposure.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and in good working order.

Work Area Preparation: Designate a specific area for handling the chemical. Cover the work

surface with absorbent, disposable bench paper.

Handling and Use
Avoid Dust Formation: This compound is a powder, so care must be taken to avoid

generating dust.[1][5]

Weighing: If weighing is necessary, do so in a ventilated enclosure or fume hood.

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[1] Do not eat, drink, or smoke

in the handling area. Wash hands thoroughly after handling.[6][7]

Clothing: Remove any clothing that becomes contaminated.[6][8]

Storage
Container: Keep the container tightly closed in a dry and well-ventilated place.[1]

Conditions: Store in a cool place, protected from heat, direct sunlight, and moisture.[1][6]

Recommended storage temperature is 0-8 °C.[9]

Emergency and First Aid Procedures
Immediate action is crucial in case of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

[3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation persists, consult a

physician.[1][5][7][8]

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3][4]

[5][8]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[1][3][5]

Disposal Plan
Dispose of Ethyl 1-aminocyclopropanecarboxylate hydrochloride and its containers in

accordance with all local, state, and federal regulations.

Waste Collection
Solid Waste: Collect waste solid material in a suitable, labeled, and closed container for

disposal.[1] Do not create dust when collecting waste.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, bench paper, and pipette tips, should be considered contaminated and disposed

of as chemical waste.

Disposal Route
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Chemical Waste Contractor: Contact your institution's Environmental Health and Safety

(EHS) office or a licensed professional waste disposal service to arrange for proper disposal.

Environmental Precautions: Do not allow the product to enter drains or waterways.[1][3][7]

Workflow for Safe Handling and Disposal
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Workflow for Handling Ethyl 1-aminocyclopropanecarboxylate hydrochloride
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Perform Experimental Work
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Label Waste Container
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Caption: Logical workflow for the safe handling and disposal of Ethyl 1-
aminocyclopropanecarboxylate hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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